Cas no 58777-66-5 (3,5-dibromothiophene-2-carbonyl chloride)

3,5-Dibromothiophene-2-carbonyl chloride is a highly reactive organobromine compound primarily used as a versatile intermediate in organic synthesis. Its key advantages include its ability to serve as a precursor for the introduction of the 3,5-dibromothiophene moiety into more complex molecular structures, facilitating the synthesis of pharmaceuticals, agrochemicals, and functional materials. The presence of two bromine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, while the acyl chloride group allows for efficient derivatization via nucleophilic substitution. This compound is particularly valuable in heterocyclic chemistry due to its stability and selectivity in controlled transformations. Proper handling under inert conditions is recommended due to its moisture sensitivity.

3,5-dibromothiophene-2-carbonyl chloride structure

58777-66-5 structure

Product Name:3,5-dibromothiophene-2-carbonyl chloride

CAS No:58777-66-5

MF:C₅HBr₂ClOS

MW:304.386837720871

MDL:MFCD34575713

CID:2679153

PubChem ID:13554438

Update Time:2025-10-06

3,5-dibromothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3,5-dibroMothiophene-2-carbonyl chloride
- 3,5-dibromothiophen-2-carbonyl chloride
- 58777-66-5
- EN300-28247492
- 3,5-dibromothiophene-2-carbonyl chloride
- MDL： MFCD34575713
- Inchi： 1S/C5HBr2ClOS/c6-2-1-3(7)10-4(2)5(8)9/h1H
- InChI Key： JBVNZKXQPUTMJG-UHFFFAOYSA-N
- SMILES： BrC1C=C(SC=1C(=O)Cl)Br

Computed Properties

Exact Mass: 303.77829Da
Monoisotopic Mass: 301.78034Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 45.3Å²

3,5-dibromothiophene-2-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28247492-0.05g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95.0%	0.05g	$202.0	2025-03-19
Enamine	EN300-28247492-0.1g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95.0%	0.1g	$301.0	2025-03-19
Enamine	EN300-28247492-0.25g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95.0%	0.25g	$431.0	2025-03-19
Enamine	EN300-28247492-0.5g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95.0%	0.5g	$679.0	2025-03-19
Enamine	EN300-28247492-1.0g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95.0%	1.0g	$871.0	2025-03-19
Enamine	EN300-28247492-2.5g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95.0%	2.5g	$1707.0	2025-03-19
Enamine	EN300-28247492-5.0g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95.0%	5.0g	$2525.0	2025-03-19
Enamine	EN300-28247492-10.0g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95.0%	10.0g	$3746.0	2025-03-19
Enamine	EN300-28247492-1g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95%	1g	$871.0	2023-09-09
Enamine	EN300-28247492-5g	3,5-dibromothiophene-2-carbonyl chloride	58777-66-5	95%	5g	$2525.0	2023-09-09